Cas no 79100-21-3 (1,3-dihydro-2H-Imidazo[4,5-b]pyrazine-2-thione)

• Product Name: 1,3-dihydro-2H-Imidazo[4,5-b]pyrazine-2-thione
• CAS No: 79100-21-3
• MF: C₅H₄N₄S
• MW: 152.17705821991
• CID: 984529
• PubChem ID: 4519918
• Update Time: 2025-04-20

1,3-dihydro-2H-Imidazo[4,5-b]pyrazine-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-2H-Imidazo[4,5-b]pyrazine-2-thione
• 1,3-dihydroimidazo[4,5-b]pyrazine-2-thione
• 1H-imidazo< 4,5-b> pyrazine-2-thiol
• AC1NCZOK
• NSC217914
• 79100-21-3
• SCHEMBL5389075
• DTXSID30403888
• NSC-217914
• SCHEMBL14409054

• Inchi： 1S/C5H4N4S/c10-5-8-3-4(9-5)7-2-1-6-3/h1-2H,(H2,6,7,8,9,10)
• InChI Key： KYQIRRZJLLJGCC-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=NC=CN=2)N1

Computed Properties

• Exact Mass: 152.01582
• Monoisotopic Mass: 152.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 49.84
• LogP: 0.64160